3-ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzonitrile

• IUPAC Name: 3-ethoxy-5-iodo-4-[(2-methylphenyl)methoxy]benzonitrile
• InChI: InChI=1S/C17H16INO2/c1-3-20-16-9-13(10-19)8-15(18)17(16)21-11-14-7-5-4-6-12(14)2/h4-9H,3,11H2,1-2H3
• InChI Key: IGUOPZVKBWILLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C#N)I)OCC2=CC=CC=C2C
• Molecular Formula: C17H16INO2
• Molecular Weight: 393.22 g/mol

Description

3-Ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzonitrile is an organic compound with the molecular formula C17H16INO2. It is characterized by the presence of an ethoxy group, an iodine atom, and a benzonitrile moiety, making it a versatile compound in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzonitrile typically involves multiple steps, starting from commercially available precursorsThe reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency, cost-effectiveness, and environmental considerations. The use of automated systems and advanced analytical techniques ensures consistent quality and compliance with regulatory standards .

Chemical Reactions Analysis

Types of Reactions

3-Ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding benzoic acid derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles like sodium azide (NaN3) and thiols (RSH) are employed under specific conditions.

Major Products Formed

The major products formed from these reactions include benzoic acid derivatives, amines, and various substituted benzene compounds, depending on the reaction conditions and reagents used.

Scientific Research Applications

3-Ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development and therapeutic applications.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzonitrile involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of enzymes, receptors, and other biomolecules. Detailed studies are required to elucidate the exact pathways and molecular targets involved .

Comparison with Similar Compounds

Similar Compounds

• 3-Ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzoic acid
• 4-{3-Ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzylidene}-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one

Uniqueness

Compared to similar compounds, 3-ethoxy-5-iodo-4-[(2-methylbenzyl)oxy]benzonitrile is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for various research and industrial applications .